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Compound of Interest

Compound Name: Americium chloride

Cat. No.: B081593

This technical guide provides a comprehensive overview of the foundational research on
americium trichloride (AmCls), a significant compound in actinide chemistry. Tailored for
researchers, scientists, and professionals in drug development, this document details the early
methods of synthesis, characterization, and the fundamental properties of both its anhydrous
and hydrated forms.

Physical and Chemical Properties

Initial investigations into americium trichloride established its fundamental physical and
chemical characteristics. The anhydrous form presents as pink to light red, opaque hexagonal
crystals. The hexahydrated form, AmCls-6H20, is also crystalline. Key properties are
summarized in the tables below.

Table 1: Physical and Chemical Properties of Americium Trichloride
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- ) Anhydrous Americium Americium Trichloride
roper
HE Trichloride (AmCIs) Hexahydrate (AmCls-6H20)

Molar Mass 349.42 g/mol 457.511 g/mol

Pink to light red, opaque Pale yellow-rose, thick plate-
Appearance _

hexagonal crystals like crystals
Density 5.87 g/cm?3 2.98 g/cm3 (calculated)
Melting Point 715 °C Decomposes upon heating
Solubility Soluble in water Soluble in water

Table 2: Crystal Structure Data for Americium Trichloride and its Hexahydrate

- Anhydrous Americium Americium Trichloride
eature
Trichloride (AmCls) Hexahydrate (AmCls-6H20)
Crystal System Hexagonal Monoclinic
Space Group P63/m P2/n
_ a=9.702A b=6567A, c=
Lattice Parameters a=7.39%A, c=4215A

8.009 A, B =93° 37

o 9-coordinate (tricapped ]
Coordination Geometry ) ) ) 8-coordinate (dodecahedral)
trigonal prismatic)

Gadolinium(lll) chloride

Isotypic Compound Uranium(lll) chloride (UCl3)
hexahydrate (GdClz-6H20)

Experimental Protocols

The following sections detail the methodologies employed in the initial studies for the synthesis
and characterization of americium trichloride.

The hexahydrated form of americium trichloride was one of the first compounds of this element
to be prepared in macroscopic quantities.

e Protocol:
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o Dissolution: Approximately 100 mg of americium dioxide (AmO2) is dissolved in an excess
of 6 M hydrochloric acid (HCI).

o Evaporation: The resulting solution is allowed to evaporate slowly in the ambient air of a
filtered glove box.

o Crystal Formation: As the solution evaporates, well-formed, thick, plate-like crystals of a
pale yellow-rose color (AmCls-6H20) are obtained.

o Isolation and Storage: Individual crystals are selected and sealed in glass capillary tubes
to contain alpha contamination and to maintain a constant humidity, as the crystals are
somewhat hygroscopic.
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Workflow for the synthesis of americium trichloride hexahydrate.

The preparation of anhydrous americium trichloride is more complex due to the tendency of the

hydrated salt to form oxychlorides upon heating. Early methods focused on high-temperature
reactions in the absence of water.

e Protocol 1: Reaction of Americium Nitride with Cadmium Chloride
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o Reactant Preparation: Americium nitride (AmN) is prepared, often from the reaction of
americium metal with nitrogen gas at elevated temperatures. Cadmium chloride (CdCl2) is
used as the chlorinating agent.

o Reaction: A mixture of AmN and CdCl: is heated to between 600 and 660 K in a dynamic

vacuum.
o Product Formation: The reaction yields hexagonal AmCIs and metallic cadmium.

o Purification: The more volatile cadmium metal is removed by sublimation under vacuum,
leaving behind high-purity, oxychloride-free AmCls.

Protocol 2: High-Temperature Hydrochlorination of Americium Hydroxide

o Precipitation: Americium(lll) is precipitated from an acidic solution as americium hydroxide,
Am(OH)s, by the addition of ammonia.

o Drying: The precipitate is carefully dried.

o Hydrochlorination: The dried Am(OH)s is placed in a reaction tube and heated to several
hundred degrees Celsius in a stream of anhydrous hydrogen chloride gas. This converts
the hydroxide to the anhydrous chloride.

o Sublimation: The resulting AmCls can be purified by sublimation at higher temperatures
under vacuum.
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Synthesis of Anhydrous AmCI3
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Early experimental workflows for the synthesis of anhydrous AmCls.
o Single-Crystal X-ray Diffraction:
o Crystal Mounting: A suitable single crystal of AmCls-6H20 is mounted in a glass capillary.

o Data Collection: The crystal is exposed to a monochromatic X-ray beam, and the
diffraction pattern is recorded. For the initial structure determination of AmCls-6H20, some
1468 observations were made.
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o Structure Solution and Refinement: The starting parameters for the refinement are often
taken from an isostructural compound (e.g., GdCl3-6H20). A least-squares refinement of
the atomic positions and thermal parameters is performed until the calculated and
observed diffraction patterns converge. The final agreement index for the AmCls-6H20
structure was 0.039.

e Spectrophotometry:

o Sample Preparation: Solutions of AmCIs are prepared in various media, such as ethanolic
solutions, concentrated aqueous lithium chloride, or in organic phases containing long-
chain alkylammonium chlorides.

o Spectral Acquisition: The light absorption spectra are recorded over a range of
wavelengths.

o Analysis: The positions and intensities of absorption bands are analyzed to identify
electronic transitions and to determine the stability constants of complex ions in solution.
For instance, a strong 5f¢ — 5f>6d! transition was observed at 235 nm in aqueous
solutions. The dependence of the intensity of this band and the 503 nm band on chloride
activity was used to calculate the stability constants for AmCI2* and AmCIl2+.
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Characterization Workflow for AmCI3

7 ~
X-ray Diffraction'/ ectrophotometry

(Mount Crystal/Powder) (Prepare SqutiorD
(Collect Diffraction Patterr) (Record Absorption Spectrum)

Analyze Bands

(Structure Refinemeng
Crystal Structure Data T Solution Speciation DataT

(Lattice Parameters, Space Group) (Stability Constants)

Click to download full resolution via product page

Workflow for the characterization of americium trichloride.

Chemical Behavior: Hydrolysis

Americium(lIl) in aqueous solution undergoes hydrolysis, particularly as the pH increases. The
initial hydrolysis step involves the formation of the Am(OH)?* species.

e Reaction: Am3*(aq) + H20(l) & Am(OH)2*(aq) + H*(aq)

Further increases in pH lead to the precipitation of americium hydroxide, Am(OH)s. In the
presence of chloride ions, hydrolysis can lead to the formation of americium oxychloride
(AmOCI) upon heating.
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e Reaction: AmCls(aq) + H20(I) - AmOCI(s) + 2HCl(aq)

Hydrolysis Pathway of Am(lIl)

+H20, -H* +H20, Heat (in presence of ClI)
(Am(OH)Z‘f(aq)) ' AmOCI(s) '

Am(OH)s(s)
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Simplified hydrolysis pathway for americium(lll).

 To cite this document: BenchChem. [An In-depth Technical Guide to the Initial Studies of
Americium Trichloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081593#initial-studies-of-americium-trichloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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